3-(6-Bromo-2,3-dimethoxyphenyl)-propionitrile

• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol
• IUPAC Name: 3-(6-bromo-2,3-dimethoxyphenyl)propanenitrile
• InChI: InChI=1S/C11H12BrNO2/c1-14-10-6-5-9(12)8(4-3-7-13)11(10)15-2/h5-6H,3-4H2,1-2H3
• InChI Key: VJINOIHRJONYMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)Br)CCC#N)OC

Description

3-(6-Bromo-2,3-dimethoxyphenyl)-propionitrile is a useful research compound. Its molecular formula is C11H12BrNO2 and its molecular weight is 270.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2-cyano-3-(6-bromo-2,3-dimethoxyphenyl)-propionic acid (39.25 g, 0.125 mole), and 80 mL N,N-dimethylacetamide was stirred at 160° for 1.25 hr. After cooling to room temperature, the solution was poured onto ice with stirring. The solid was filtered, washed with water, dried (in-vacuo) to yield 32.7 g white solid, (97%); M+ 269.